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Compound of Interest

Compound Name: N-(2-Cyanoethyl)-N-ethylaniline

Cat. No.: B041174

N-(2-Cyanoethyl)-N-ethylaniline: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a core resource for understanding the chemical
intermediate, N-(2-Cyanoethyl)-N-ethylaniline. This document provides a thorough overview
of its nomenclature, chemical and physical properties, detailed experimental protocols for its
synthesis, and its primary applications, with a focus on its role in dye manufacturing.

Nomenclature and Identification

N-(2-Cyanoethyl)-N-ethylaniline is a substituted aniline derivative characterized by the
presence of both an ethyl and a 2-cyanoethyl group attached to the nitrogen atom. Due to its
specific chemical structure, it is known by a variety of synonyms and alternative names across
different chemical databases and supplier catalogs. A comprehensive list is provided below for
ease of identification and literature searching.

Table 1: Synonyms and Alternative Names
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Type Name

Systematic IUPAC Name 3-(N-ethylanilino)propanenitrile

CAS Registry Number 148-87-8[1][21[311A15I6 1 7181 L0][ 1 1]
Common Synonyms 3-(Ethyl(phenyl)amino)propanenitrile[1][ 7]

3-(N-Ethylanilino)propionitrile[1][5][12]

N-Ethyl-N-(2-cyanoethyl)aniline[7][13]

Propionitrile, 3-(N-ethylanilino)-

N-B-Cyanoethyl-N-ethylaniline[7][13]

Aniline, N-ethyl-N-(2-cyanoethyl)-[7]

Other Identifiers N-Ethyl-N-cyanoethylaniline[7]

3-Ethyl phenyl amino propanenitrile[3]

N-Ethyl-N-2-cyanoethyl Aniline[3]

NSC 81243[7][13]

Physicochemical and Spectral Data

A summary of the key physical, chemical, and spectral properties of N-(2-Cyanoethyl)-N-
ethylaniline is presented in the following tables to facilitate quick reference and comparison.

Table 2: Physical and Chemical Properties
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Property

Value

Molecular Formula

CraH1aN2[3][4]5I6 7181101 1] 14]

Molecular Weight 174.24 g/mol [5][11]
Appearance Colorless to yellow clear liquid[2][4][14]
Boiling Point 176 °C at 19 mmHgl[4]
Density 1.03 g/cm3[10]
Purity >98.0% (GC)[2][4][14]
Solubility Slightly soluble in water; soluble in most organic
solvents.
Table 3: Spectral Data
Technique Data

Infrared (IR) Spectrum

Data compiled by the Coblentz Society, Inc.
indicates characteristic peaks for aromatic C-H,
aliphatic C-H, and nitrile (C=N) stretching.[3]

Mass Spectrum (MS)

Electron ionization mass spectrum data is
available through the NIST Mass Spectrometry
Data Center.[12][14]

1H NMR

Spectral data for the analogous compound N-(2-
Cyanoethyl)-N-methylaniline shows
characteristic shifts for aromatic protons,
methylene protons adjacent to the nitrogen and

the cyano group, and the N-alkyl protons.[1]

13C NMR

Spectral data for the analogous N-(2-
Cyanoethyl)-N-methylaniline reveals distinct
signals for the aromatic carbons, the nitrile
carbon, and the aliphatic carbons of the ethyl

and cyanoethyl groups.[15]
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Experimental Protocols: Synthesis

The synthesis of N-(2-Cyanoethyl)-N-ethylaniline is typically achieved through a two-step
process involving the N-ethylation of aniline followed by cyanoethylation. The following protocol
is based on established chemical patent literature.

Step 1: Synthesis of N-Ethylaniline (Condensation
Reaction)

Reaction: Aniline reacts with ethanol in the presence of a catalyst to produce N-ethylaniline and
N,N-diethylaniline. The desired N-ethylaniline is then purified by rectification.

Materials:
e Aniline
e Ethanol
e Binary catalyst (e.g., a mixture of phosphorus oxychloride and phosphorus trichloride)

Procedure:

In a suitable autoclave equipped with stirring and temperature monitoring, charge aniline,
ethanol, and the binary catalyst.

o Seal the autoclave and slowly heat the mixture to 230-240 °C, allowing the pressure to rise
to 3-3.5 MPa.

e Maintain these conditions for approximately 10 hours.

 After the reaction is complete, cool the autoclave and vent any excess pressure.

e The resulting product mixture, containing unreacted aniline, N-ethylaniline, and N,N-
diethylaniline, is then subjected to fractional distillation (rectification) to isolate pure N-
ethylaniline.
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Step 2: Synthesis of N-(2-Cyanoethyl)-N-ethylaniline
(Addition Reaction)

Reaction: The purified N-ethylaniline from Step 1 undergoes a Michael addition reaction with
acrylonitrile, catalyzed to yield the final product.

Materials:

e N-Ethylaniline (from Step 1)

e Acrylonitrile

o Catalyst (e.g., a binary catalyst system)

Procedure:

In a reaction vessel equipped with a stirrer and temperature control, charge the pure N-
ethylaniline and the catalyst.

o Slowly add acrylonitrile to the mixture while maintaining the appropriate reaction
temperature.

 Allow the reaction to proceed until completion, which can be monitored by techniques such
as gas chromatography (GC) or thin-layer chromatography (TLC).

o Upon completion, the crude N-(2-Cyanoethyl)-N-ethylaniline is purified, typically by
vacuum distillation, to yield the final product.

Applications and Workflow

N-(2-Cyanoethyl)-N-ethylaniline is a key intermediate in the synthesis of various organic
compounds, most notably disperse dyes. These dyes are used for coloring synthetic fibers
such as polyester and acetate.

Logical Workflow: Role in Disperse Dye Synthesis

The following diagram illustrates the logical workflow of how N-(2-Cyanoethyl)-N-ethylaniline
is utilized as a coupling component in the synthesis of an azo disperse dye.
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Caption: Workflow for Azo Disperse Dye Synthesis.

Safety and Handling

N-(2-Cyanoethyl)-N-ethylaniline is a chemical that must be handled with appropriate safety
precautions in a laboratory or industrial setting.

o General Handling: Avoid contact with skin, eyes, and clothing. Use in a well-ventilated area
and wear appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.

e Hazards: This compound can be harmful if swallowed and may cause skin and eye irritation.

e Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents. Keep the container tightly closed.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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